Cas no 2228529-51-7 (1-methyl-7-(1H-pyrazol-4-yl)-1H-indole)

• Product Name: 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole
• CAS No: 2228529-51-7
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5985753
• PubChem ID: 165979897
• Update Time: 2025-10-31

1-methyl-7-(1H-pyrazol-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole
• 2228529-51-7
• EN300-1773059

• Inchi： 1S/C12H11N3/c1-15-6-5-9-3-2-4-11(12(9)15)10-7-13-14-8-10/h2-8H,1H3,(H,13,14)
• InChI Key： QFWZFAGSIGBNME-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC=C(C3C=NNC=3)C1=2

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.6Ų

Additional information on 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole

Introduction to 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole (CAS No. 2228529-51-7) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole, identified by its CAS number 2228529-51-7, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound, featuring a methyl-substituted indole core conjugated with a pyrazole moiety, has garnered attention due to its unique structural and pharmacological properties. The structural arrangement of this molecule not only contributes to its distinct chemical behavior but also opens up diverse possibilities for therapeutic applications, particularly in the development of novel bioactive agents.

Recent advancements in the synthesis and characterization of 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole have highlighted its role as a versatile scaffold in medicinal chemistry. The indole ring, a well-known pharmacophore, is frequently encountered in biologically active molecules, while the pyrazole group introduces additional functionality that can modulate binding interactions with biological targets. This combination has led to increased interest in exploring its pharmacological profile, especially in the context of drug discovery and development.

The indole moiety in 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole is particularly noteworthy for its ability to interact with various biological receptors and enzymes. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the pyrazole substituent further enhances these properties by introducing additional hydrogen bonding and hydrophobic interactions, which can improve binding affinity and selectivity. Such features make this compound an attractive candidate for further investigation in the design of targeted therapies.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole for drug development. These approaches have allowed researchers to predict the potential interactions of this molecule with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurological disorders. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways associated with these diseases.

Experimental validation of these predictions has been ongoing, with several research groups reporting encouraging results from in vitro assays. For instance, studies have demonstrated that 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole can inhibit the activity of specific kinases involved in cancer progression. The mechanism of action appears to involve disruption of aberrant signaling pathways that drive tumor growth and metastasis. These findings are particularly promising given the increasing recognition of kinase inhibitors as effective therapeutic agents.

Beyond its potential as an anti-cancer agent, 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole has also shown promise in other therapeutic areas. Research indicates that this compound may possess neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of indole derivatives to cross the blood-brain barrier and interact with central nervous system targets makes them particularly interesting for these applications. Further investigation is warranted to fully elucidate the mechanisms underlying these effects.

The synthesis of 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole has been optimized to ensure high yield and purity, enabling more extensive pharmacological studies. Modern synthetic methodologies have allowed for efficient construction of the indole-pyrazole core structure while minimizing side reactions. This has been crucial for obtaining sufficient quantities of the compound for both preclinical testing and scale-up production if future clinical applications are pursued.

One notable aspect of working with 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole is its stability under various conditions, which facilitates storage and handling without significant degradation. This stability is essential for maintaining the integrity of the compound during experiments and ensures reliable results across different studies. Additionally, its solubility profile allows for easy formulation into various media suitable for both in vitro and in vivo testing.

The growing body of research on 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole underscores its significance as a bioactive molecule with multiple potential applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for a variety of diseases. The integration of computational chemistry with experimental biology has accelerated the discovery process, bringing us closer to realizing the therapeutic potential of molecules such as CAS No. 2228529-51-7.

In conclusion, 1-methyl-7-(1H-pyrazol-4-yl)-1H-indole represents a promising lead compound with diverse biological activities and therapeutic implications. Its unique structural features, combined with recent advances in synthetic chemistry and pharmacological evaluation, position it as a valuable asset in the quest for novel bioactive agents. Continued research into this compound will likely yield further insights into its mechanisms of action and expand its potential applications across multiple disease areas.